molecular formula C14H20Cl2N4O B8061317 2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride

2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride

Cat. No.: B8061317
M. Wt: 331.2 g/mol
InChI Key: OXIRKXYTEMAOQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound with the identifier “2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is part of a vast collection of chemical substances that are used in various scientific research and industrial applications.

Preparation Methods

The preparation methods for 2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride involve specific synthetic routes and reaction conditions. These methods typically include:

    Synthetic Routes: The synthesis of this compound involves a series of chemical reactions that convert starting materials into the desired compound. The exact synthetic route can vary depending on the desired purity and yield.

    Reaction Conditions: The reaction conditions, such as temperature, pressure, and the presence of catalysts, are optimized to ensure the efficient production of this compound.

    Industrial Production Methods: In an industrial setting, the production of this compound is scaled up using large reactors and continuous flow processes to meet the demand for this compound in various applications.

Chemical Reactions Analysis

2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride undergoes several types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

    Substitution: This reaction involves the replacement of one functional group in the compound with another. Common reagents for substitution reactions include halogens and nucleophiles.

    Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce an alcohol or ketone, while reduction may produce an alkane or amine.

Scientific Research Applications

2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride has a wide range of scientific research applications, including:

    Chemistry: It is used as a reagent in various chemical reactions and as a standard for analytical methods.

    Biology: It is used in biological assays to study its effects on cellular processes and to identify potential therapeutic targets.

    Medicine: It is investigated for its potential use in drug development and as a therapeutic agent for various diseases.

    Industry: It is used in the production of various industrial products, including polymers, coatings, and adhesives.

Mechanism of Action

The mechanism of action of 2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application of the compound. For example, in a biological context, this compound may interact with enzymes or receptors to influence cellular signaling pathways.

Comparison with Similar Compounds

2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or biological activities. Some of the similar compounds include:

    CID 2632: A cephalosporin antibiotic with antibacterial properties.

    CID 6540461: Another cephalosporin antibiotic with similar pharmacological action.

    CID 5362065: A cephalosporin antibiotic used to treat bacterial infections.

    CID 5479530: A cephalosporin antibiotic with a broad spectrum of activity.

Properties

IUPAC Name

2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18N4O.2ClH/c15-10-5-7-18(8-6-10)9-13-16-12-4-2-1-3-11(12)14(19)17-13;;/h1-4,10H,5-9,15H2,(H,16,17,19);2*1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OXIRKXYTEMAOQE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1N)CC2=NC(=O)C3=CC=CC=C3N2.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN(CCC1N)CC2=NC(=O)C3=CC=CC=C3N2.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20Cl2N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.